Cas no 1807028-38-1 (4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol)

4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which are advantageous in the development of bioactive compounds. The hydroxymethyl group at the 3-position offers further functionalization potential, enabling diverse derivatization pathways. This compound is particularly relevant in the design of advanced crop protection agents and medicinal chemistry applications, where its unique electronic and steric properties facilitate targeted molecular interactions.

4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol structure

1807028-38-1 structure

Product Name:4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol

CAS No:1807028-38-1

MF:C₈H₅ClF₅NO

MW:261.576418638229

CID:4874650

Update Time:2025-05-22

4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol
- Inchi： 1S/C8H5ClF5NO/c9-4-1-5(8(12,13)14)15-6(7(10)11)3(4)2-16/h1,7,16H,2H2
- InChI Key： SFCXRFXUNPGDIR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)N=C(C(F)F)C=1CO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 2.2
Topological Polar Surface Area: 33.1

4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029044006-250mg	4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol	1807028-38-1	97%	250mg	$988.80	2022-03-31
Alichem	A029044006-500mg	4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol	1807028-38-1	97%	500mg	$1,695.20	2022-03-31
Alichem	A029044006-1g	4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol	1807028-38-1	97%	1g	$3,129.00	2022-03-31

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Additional information on 4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1807028-38-1)

4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1807028-38-1) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chloro, difluoromethyl, and trifluoromethyl functional groups, has garnered attention for its potential in developing advanced crop protection agents and bioactive molecules. Its molecular structure combines halogen and fluorine substituents, enhancing its reactivity and selectivity in synthetic pathways.

The growing demand for fluorinated pyridines in modern chemistry is driven by their stability, bioavailability, and versatility. Researchers are particularly interested in 4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol due to its role as a key intermediate in synthesizing herbicides and fungicides. With increasing global focus on sustainable agriculture, this compound aligns with trends toward eco-friendly pest control and low-residue agrochemicals. Its fluorine-rich structure also makes it a candidate for drug discovery, especially in targeting enzyme inhibition.

From a synthetic perspective, CAS No. 1807028-38-1 offers challenges and opportunities. The presence of multiple electronegative groups requires precise reaction conditions to avoid unwanted side products. Recent studies highlight its utility in cross-coupling reactions and catalyzed transformations, which are critical for creating complex molecules. Industry professionals frequently search for synthesis protocols and safety data related to this compound, reflecting its practical importance.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and toxicity profile are under scrutiny as part of broader efforts to align chemical innovation with green chemistry principles. Analytical methods like HPLC and LC-MS are commonly employed to quantify and characterize 4-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-methanol in formulations, ensuring compliance with international standards.

In summary, CAS No. 1807028-38-1 represents a convergence of agrochemical utility and synthetic innovation. Its relevance to precision farming and drug design ensures sustained interest, while ongoing research aims to optimize its applications and minimize environmental impact. For researchers and manufacturers, this compound exemplifies the potential of fluorinated heterocycles in addressing contemporary scientific and industrial challenges.